Cas no 1807072-07-6 (Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1807072-07-6
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880587
• Update Time: 2025-08-03

Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-10(16)7-5(3-11)2-6(4-14)15-8(7)9(12)13/h2,9H,3H2,1H3
• InChI Key： FHWVMSZZYLPOSQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)N=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate, identified by the CAS number 1807072-07-6, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including a methyl group, a chloromethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to the compound's reactivity, stability, and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate through multi-step processes involving advanced catalytic systems and optimized reaction conditions. Researchers have focused on enhancing the efficiency of these syntheses by exploring novel catalysts and reaction pathways. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of this compound. Such developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality pyridine derivatives.

The structural complexity of Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate makes it an attractive candidate for various applications. In the pharmaceutical industry, this compound has shown potential as a precursor for bioactive molecules targeting specific therapeutic areas. For example, studies have demonstrated its ability to modulate enzyme activity through selective interactions with biological targets. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

In agrochemical research, Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate has been investigated for its pesticidal properties. Field trials have indicated that this compound exhibits potent activity against a range of agricultural pests without causing significant harm to non-target species. This dual functionality highlights its potential as a sustainable solution for crop protection.

From a materials science perspective, the compound's ability to form stable coordination complexes has opened new avenues for its application in catalysis and sensor technology. Recent studies have explored its use as a ligand in metalloenzymes and metalloproteins, where it demonstrates exceptional stability under varying environmental conditions.

In conclusion, Methyl 4-(chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-3-carboxylate represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its synthesis, properties, and applications continue to be subjects of intense research interest. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an increasingly important role in addressing global challenges in health, agriculture, and technology.